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Compound of Interest

Compound Name: N-tert-Butylmethacrylamide

Cat. No.: B1266043

Essential Safety Protocol: Handling N-tert-
Butylmethacrylamide

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with N-tert-Butylmethacrylamide (CAS No. 107-58-
4). Adherence to these procedures is vital for ensuring personal safety and maintaining a
secure laboratory environment.

Hazard Identification and Physicochemical Properties

N-tert-Butylmethacrylamide is a chemical that requires careful handling due to its potential
health effects. It is classified as harmful if swallowed and can cause serious eye and skin
irritation.[1][2][3] The toxicological properties of this substance have not been fully investigated,
warranting a cautious approach.[1]

Hazard Summary
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Hazard . .
o GHS Pictogram Signal Word
Classification
. GHSO07
Acute Toxicity, Oral . ]
(Exclamation Mark)  Warning[2][4][5]
(Category 4) (4]

Hazard Statement

H302: Harmful if
swallowed.[3][4]

Serious Eye Irritation GHSO07 (Exclamation ]
Warning[2][4][5]

H319: Causes serious

(Category 2) Mark)[4] eye irritation.[2][3]

Skin Irritation GHSO07 (Exclamation ] H315: Causes skin
Warning[2][4][5] o

(Category 2) Mark)[4] irritation.[3]

| Respiratory Tract Irritation | Not Classified | Warning[2][4][5] | May cause respiratory tract

irritation.[1] |

Physicochemical Data

Property Value

CAS Number 107-58-4[1][2]

Appearance Almost white solid powder[1][2]

Melting Point 126-130 °C (259-266 °F)[2]

Odor Odorless|[2]

Flash Point Not Applicable[1][4]

NFPA Rating (Estimated) Health: 1, Flammability: O, Instability: O[1]

| Occupational Exposure Limits | No specific occupational exposure limits have been

established.[2][5] |

Personal Protective Equipment (PPE) and

Engineering Controls
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Proper selection and use of PPE are the primary defense against exposure. The following
engineering controls and personal protective equipment are mandatory when handling N-tert-
Butylmethacrylamide.

Engineering Controls:

» Ventilation: Use with adequate ventilation to keep airborne concentrations low. A local
exhaust ventilation system is recommended, especially when handling the powder form to
minimize dust generation.[1][3]

o Safety Stations: Facilities must be equipped with a readily accessible eyewash station and a
safety shower.[1]

Required Personal Protective Equipment

Area of Protection Specification Rationale

Chemical safety goggles .
) Protects against dust
or eyeglasses conforming
Eye/Face Protection to OSHA's 29 CFR
1910.133 or European

Standard EN166.[1][2]

particles and potential
splashes, preventing
serious eye irritation.[2][3]

Wear appropriate protective

gloves (e.g., nitrile) and a lab i
) ) ) ) Prevents direct contact that
Skin Protection coat or chemical-resistant o
) ) can cause skin irritation.[1][3]
clothing to prevent skin

exposure.[1][2][3]

| Respiratory Protection | For dusty conditions, use a NIOSH-approved N95 dust mask or follow
a respiratory protection program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2
requirements.[1][4] | Protects against inhalation of airborne particles, which may cause
respiratory tract irritation.[1] |

Operational and Disposal Plans
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A systematic approach to handling and disposal is essential for safety. The following workflow

outlines the procedural steps from preparation to waste disposal.

1. Risk Assessment
(Review SDS)

:

2. Don PPE
(Gloves, Goggles, Lab Coat)

:

3. Prepare Workspace
(Ensure ventilation is active)

4. Handling Procedure
(Weighing/Mixing)
Minimize dust generation

l

5. Decontaminate

(Clean equipment & workspace)

Y

Spill or Exposure Occurs

Emergency
Response

(Flush skin/eyes, move to fresh air)

Execute First Aid

6. Waste Disposal
(Segregate contaminated PPE & chemical waste)

Notify Supervisor &
Seek Medical Aid

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of N-tert-Butylmethacrylamide.
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Step-by-Step Handling Protocol

e Preparation:
o Thoroughly review the Safety Data Sheet (SDS) before beginning work.
o Ensure ventilation systems and safety equipment (eyewash, shower) are operational.
o Don all required PPE as specified in the table above.

e Handling:

o Handle the substance in a designated area, preferably within a chemical fume hood or
under local exhaust ventilation.[1]

o Minimize the generation of dust when weighing or transferring the solid material.[1]
o Avoid all contact with eyes, skin, and clothing.[1]
o Do not eat, drink, or smoke in the handling area.[2][5]
o Keep the container tightly closed when not in use.[1]
o Storage:
o Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1]
o For long-term storage, keep refrigerated at temperatures below 4°C (39°F).[1]

o Store away from incompatible materials such as strong oxidizing agents.[1][5]

Emergency and First Aid Procedures

Immediate action is critical in the event of exposure or a spill.
Spill Response:

o Evacuate unnecessary personnel from the area.
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that create dust.

First-Aid Measures

Ensure adequate ventilation.[1]

Decontaminate the spill area thoroughly.

Wearing appropriate PPE, carefully sweep or vacuum the spilled material.[1] Avoid actions

Place the collected material into a suitable, labeled container for disposal.[1]

Exposure Route

Eye Contact

First-Aid Instruction

Immediately flush eyes with plenty of
water for at least 15 minutes, occasionally
lifting the upper and lower eyelids. Seek
immediate medical attention.[1][2]

Skin Contact

Remove contaminated clothing and shoes.
Flush the affected skin with plenty of soap and
water for at least 15 minutes. Get medical
attention if irritation develops.[1][2][5]

Inhalation

Move the person to fresh air immediately. If
breathing is difficult, administer oxygen. If
breathing has stopped, provide artificial

respiration. Seek immediate medical aid.[1]

| Ingestion | Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

with water and have them drink 2-4 cupfuls of water or milk. Call a poison control center or

doctor immediately.[1][2][5] |

Disposal Plan

All waste materials must be treated as hazardous.

e Chemical Waste: Dispose of unused N-tert-Butylmethacrylamide and solutions containing

it in a designated, labeled hazardous waste container.
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» Contaminated Materials: All PPE (gloves, masks) and materials (e.g., paper towels, weigh
boats) that have come into contact with the chemical must be placed in a sealed, labeled
container for hazardous waste.

» Final Disposal: All waste must be disposed of via an approved and licensed waste disposal
company, in accordance with all local, regional, and national regulations.[2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-n-tert-butylmethacrylamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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